Cas no 1396875-24-3 (1-4-(2,1,3-benzothiadiazole-5-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride)

• Product Name: 1-4-(2,1,3-benzothiadiazole-5-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride
• CAS No: 1396875-24-3
• MF: C₁₄H₁₉ClN₄O₂S
• MW: 342.844260454178
• CID: 5988010
• PubChem ID: 71783255
• Update Time: 2024-01-14

1-4-(2,1,3-benzothiadiazole-5-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-4-(2,1,3-benzothiadiazole-5-carbonyl)piperazin-1-ylpropan-2-ol hydrochloride
• 2,1,3-benzothiadiazol-5-yl-[4-(2-hydroxypropyl)piperazin-1-yl]methanone:hydrochloride
• 2,1,3-benzothiadiazol-5-yl-[4-(2-hydroxypropyl)piperazin-1-yl]methanone;hydrochloride
• 1-[4-(2,1,3-BENZOTHIADIAZOLE-5-CARBONYL)PIPERAZIN-1-YL]PROPAN-2-OL HYDROCHLORIDE
• F6031-0997
• VU0529720-1
• AKOS026686421
• 1396875-24-3
• benzo[c][1,2,5]thiadiazol-5-yl(4-(2-hydroxypropyl)piperazin-1-yl)methanone hydrochloride

• Inchi： 1S/C14H18N4O2S.ClH/c1-10(19)9-17-4-6-18(7-5-17)14(20)11-2-3-12-13(8-11)16-21-15-12;/h2-3,8,10,19H,4-7,9H2,1H3;1H
• InChI Key： WRPDOZMNUQHALI-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1C=CC2=NSN=C2C=1)(N1CCN(CC(O)C)CC1)=O

Computed Properties

• Exact Mass: 342.0917247g/mol
• Monoisotopic Mass: 342.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles